methyl 3-(4-benzoyl-1-piperazinyl)-3-(1-hydroxycyclohexyl)acrylate
Overview
Description
Methyl 3-(4-benzoyl-1-piperazinyl)-3-(1-hydroxycyclohexyl)acrylate, also known as MBPA, is a compound that has been extensively researched for its potential applications in the field of medicinal chemistry. MBPA is a derivative of piperazine and acrylate, and its unique chemical structure makes it a promising candidate for the development of new drugs.
Mechanism of Action
The exact mechanism of action of methyl 3-(4-benzoyl-1-piperazinyl)-3-(1-hydroxycyclohexyl)acrylate is not yet fully understood. However, studies have shown that it has the ability to interact with various biological targets, including enzymes and receptors, which may be involved in the development of certain diseases.
Biochemical and Physiological Effects:
Studies have shown that methyl 3-(4-benzoyl-1-piperazinyl)-3-(1-hydroxycyclohexyl)acrylate has a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and antitumor activities. It has also been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of methyl 3-(4-benzoyl-1-piperazinyl)-3-(1-hydroxycyclohexyl)acrylate is its unique chemical structure, which makes it a promising candidate for the development of new drugs. However, its complex synthesis method and limited availability may pose challenges in laboratory experiments.
Future Directions
There are several future directions for research on methyl 3-(4-benzoyl-1-piperazinyl)-3-(1-hydroxycyclohexyl)acrylate, including:
1. Further studies on its mechanism of action to better understand its potential applications in the treatment of various diseases.
2. Development of new drugs based on methyl 3-(4-benzoyl-1-piperazinyl)-3-(1-hydroxycyclohexyl)acrylate for the treatment of cancer, Alzheimer's disease, and Parkinson's disease.
3. Investigation of its potential use in combination with other drugs to enhance its therapeutic effects.
4. Exploration of its potential use in other areas of medicinal chemistry, such as drug delivery and formulation.
In conclusion, methyl 3-(4-benzoyl-1-piperazinyl)-3-(1-hydroxycyclohexyl)acrylate is a compound with great potential for the development of new drugs in the field of medicinal chemistry. Its unique chemical structure and range of biological activities make it an attractive target for further research.
Scientific Research Applications
Methyl 3-(4-benzoyl-1-piperazinyl)-3-(1-hydroxycyclohexyl)acrylate has been the subject of numerous scientific studies due to its potential applications in the field of medicinal chemistry. One of the most promising areas of research is the development of new drugs for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
methyl (Z)-3-(4-benzoylpiperazin-1-yl)-3-(1-hydroxycyclohexyl)prop-2-enoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O4/c1-27-19(24)16-18(21(26)10-6-3-7-11-21)22-12-14-23(15-13-22)20(25)17-8-4-2-5-9-17/h2,4-5,8-9,16,26H,3,6-7,10-15H2,1H3/b18-16- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYZFOENWUMINBO-VLGSPTGOSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C=C(C1(CCCCC1)O)N2CCN(CC2)C(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)/C=C(/C1(CCCCC1)O)\N2CCN(CC2)C(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl (Z)-3-(4-benzoylpiperazin-1-yl)-3-(1-hydroxycyclohexyl)prop-2-enoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{2-[(4-hydroxyphenyl)amino]-1,1-ethanediyl}bis(phosphonic acid)](/img/structure/B3828522.png)
![4-[(3,4-diiodo-1-methyl-1H-pyrazol-5-yl)carbonyl]morpholine](/img/structure/B3828531.png)
![1-[N-(acetyloxy)-3-phenylpropanimidoyl]cyclohexyl acetate](/img/structure/B3828555.png)
![1',4'-dimethyl-3',6',7'-trioxadispiro[cyclohexane-1,2'-bicyclo[2.2.1]heptane-5',1''-cyclohexane]](/img/structure/B3828576.png)
![4-{2-(acetylamino)-3-[(2-methoxyphenyl)amino]-3-oxo-1-propen-1-yl}-2-methoxyphenyl acetate](/img/structure/B3828583.png)
![4-[2-(acetylamino)-3-(allylamino)-3-oxo-1-propen-1-yl]-2-methoxyphenyl acetate](/img/structure/B3828591.png)
![4-{2-(acetylamino)-3-[(4-methoxyphenyl)amino]-3-oxo-1-propen-1-yl}-2-methoxyphenyl acetate](/img/structure/B3828597.png)
![4-{2-(acetylamino)-3-[(3-hydroxyphenyl)amino]-3-oxo-1-propen-1-yl}-2-methoxyphenyl acetate](/img/structure/B3828602.png)
![4-{2-(acetylamino)-3-[(2-cyanophenyl)amino]-3-oxo-1-propen-1-yl}-2-methoxyphenyl acetate](/img/structure/B3828607.png)